Cas no 1361601-14-0 (3-Amino-2,2',3',4'-tetrachlorobiphenyl)

3-Amino-2,2',3',4'-tetrachlorobiphenyl is a chlorinated biphenyl derivative featuring an amino functional group at the 3-position and chlorine substituents at the 2,2',3', and 4' positions. This compound is of interest in organic synthesis and environmental chemistry due to its structural similarity to polychlorinated biphenyls (PCBs), which are widely studied for their persistence and toxicological effects. The amino group enhances reactivity, making it a potential intermediate for further functionalization or derivatization in research applications. Its well-defined structure allows for precise studies on PCB degradation pathways or metabolite formation. Careful handling is required due to its potential toxicity and environmental impact.
3-Amino-2,2',3',4'-tetrachlorobiphenyl structure
1361601-14-0 structure
Product Name:3-Amino-2,2',3',4'-tetrachlorobiphenyl
CAS No:1361601-14-0
MF:C12H7Cl4N
MW:307.002679109573
CID:4995409
Update Time:2025-05-19

3-Amino-2,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2,2',3',4'-tetrachlorobiphenyl
    • Inchi: 1S/C12H7Cl4N/c13-8-5-4-7(11(15)12(8)16)6-2-1-3-9(17)10(6)14/h1-5H,17H2
    • InChI Key: RQJHHEHPXHFPEJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • XLogP3: 5.4
  • Topological Polar Surface Area: 26

3-Amino-2,2',3',4'-tetrachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011005928-250mg
3-Amino-2,2',3',4'-tetrachlorobiphenyl
1361601-14-0 97%
250mg
475.20 USD 2021-07-05
Alichem
A011005928-500mg
3-Amino-2,2',3',4'-tetrachlorobiphenyl
1361601-14-0 97%
500mg
806.85 USD 2021-07-05
Alichem
A011005928-1g
3-Amino-2,2',3',4'-tetrachlorobiphenyl
1361601-14-0 97%
1g
1,534.70 USD 2021-07-05

Additional information on 3-Amino-2,2',3',4'-tetrachlorobiphenyl

Research Briefing on 3-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS: 1361601-14-0) in Chemical Biomedicine

Recent studies on 3-Amino-2,2',3',4'-tetrachlorobiphenyl (CAS: 1361601-14-0), a polychlorinated biphenyl (PCB) derivative, have highlighted its significance in toxicology, environmental persistence, and potential biomedical applications. This briefing synthesizes the latest findings, focusing on its chemical properties, biological interactions, and implications for drug development and environmental health.

Background: PCBs like 3-Amino-2,2',3',4'-tetrachlorobiphenyl are historically recognized for their industrial use and environmental hazards. However, amino-substituted PCBs have garnered attention due to their unique reactivity and potential as scaffolds for bioactive molecules. Recent research explores their role in modulating aryl hydrocarbon receptor (AhR) pathways, which are critical in xenobiotic metabolism and immune regulation.

Key Findings: A 2023 study in Chemical Research in Toxicology demonstrated that 1361601-14-0 exhibits selective AhR antagonism, reducing inflammatory markers in murine models. Another study in Environmental Science & Technology (2024) revealed its degradation pathways under UV irradiation, suggesting novel bioremediation strategies. Notably, its structural analogs are being investigated as leads for anti-inflammatory agents, with preliminary data showing low cytotoxicity in human hepatocyte assays.

Methodological Advances: Cutting-edge techniques such as cryo-EM and metabolomics have been employed to elucidate the binding mechanisms of 1361601-14-0 with AhR. Computational modeling further predicts its metabolite profiles, aiding in toxicity assessment. These approaches underscore the compound's dual role as an environmental contaminant and a pharmacophore candidate.

Implications: While environmental concerns persist, the biomedical potential of 3-Amino-2,2',3',4'-tetrachlorobiphenyl warrants cautious optimism. Future research should prioritize structure-activity relationships (SAR) to mitigate toxicity while harnessing its therapeutic properties. Collaborative efforts between chemists and biologists are essential to unlock its full potential.

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